Ethyl 5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H18O6/c1-3-24-20(22)18-15-11-14(25-12-17(21)23-2)9-10-16(15)26-19(18)13-7-5-4-6-8-13/h4-11H,3,12H2,1-2H3
• InChI Key: PALOKGMKOSCTLP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC(=O)OC)C3=CC=CC=C3
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

Ethyl 5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate is a chemical compound with the molecular formula C20H18O6. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C20H18O6. The molecular weight is 354.363.

Scientific Research Applications

Synthesis and Potential Applications

Ethyl 5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate is a compound of interest in various scientific research fields. Its applications and significance can be understood by exploring its related compounds and derivatives as found in scientific literature.

• Anti-Juvenile Hormone Activity : Research on related ethyl benzoate derivatives has demonstrated potential in inducing precocious metamorphosis in larvae of the silkworm, highlighting its application in pest control and agricultural sciences. The ethoxycarbonyl group in these compounds is essential for activity, suggesting similar functional groups in Ethyl 5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate could have significant biological activities (Furuta et al., 2006).

• Crystal Structure Analysis : The study of crystal structures of ethyl benzoate derivatives offers insights into the design of pharmaceuticals and materials with desired physical properties. Knowledge of crystal packing and hydrogen bonding can inform the synthesis of new compounds with tailored features (Yeong et al., 2018).

• Cis/trans Isomerization : Investigations into the isomerization properties of related benzofuran derivatives reveal the potential for photo-responsive materials, which could find applications in optical storage devices and photo-switchable molecules (Yong-jia, 2010).

• Synthetic Methodology Development : The synthesis of structurally complex benzofuran derivatives underscores the advancements in chemical synthesis, offering pathways to novel compounds with potential applications in medicinal chemistry and drug design (Ashton & Doss, 1993).

• Renewable PET Production : Research into the Diels–Alder and dehydrative aromatization reactions between ethylene and biomass-derived furans, related to ethyl benzofuran carboxylates, highlights the role of these compounds in developing biobased materials and contributing to sustainable chemistry (Pacheco et al., 2015).

• Anti-Inflammatory and Analgesic Agents : Novel benzodifuranyl derivatives derived from visnaginone and khellinone, showcasing the potential of benzofuran derivatives in the development of new therapeutic agents with anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.